Cas no 2172278-82-7 (tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate
• CAS No: 2172278-82-7
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 6299171
• PubChem ID: 165798754
• Update Time: 2025-05-19

tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate
• 2172278-82-7
• EN300-1453907

• Inchi： 1S/C15H20BrNO2/c1-15(2,3)19-14(18)13-9-17-8-12(13)10-5-4-6-11(16)7-10/h4-7,12-13,17H,8-9H2,1-3H3
• InChI Key： WUBAIPUGANCDGI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CNCC1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate

Comprehensive Guide to tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate (CAS No. 2172278-82-7)

tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate (CAS No. 2172278-82-7) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine carboxylate derivatives, which are known for their versatile applications in drug discovery and material science. With the increasing demand for high-purity intermediates in medicinal chemistry, this compound has gained significant attention due to its unique structural features and reactivity.

The molecular structure of tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate includes a pyrrolidine ring substituted with a 3-bromophenyl group and a tert-butyl ester moiety. This combination provides excellent stability and reactivity, making it a valuable building block for synthesizing more complex molecules. Researchers often utilize this compound in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to create diverse aromatic systems for drug development.

In recent years, the pharmaceutical industry has shown growing interest in pyrrolidine-based compounds due to their potential in treating neurological disorders and inflammatory diseases. The presence of the bromine atom in tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate allows for further functionalization, making it a crucial intermediate in the synthesis of bioactive molecules. This aligns with current trends in targeted drug design and small molecule therapeutics, which dominate modern pharmaceutical research.

The synthesis of tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate typically involves multi-step organic reactions, starting from commercially available precursors. Advanced techniques like column chromatography and NMR spectroscopy are employed to ensure high purity and correct structural confirmation. Many researchers search for efficient synthetic routes and scalable production methods for this compound, reflecting the practical challenges in medicinal chemistry workflows.

From a commercial perspective, tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate serves as a key intermediate for several drug candidates in clinical trials. Its stability under various conditions makes it suitable for long-term storage and transportation, addressing common concerns in the chemical supply chain. The global market for such pharmaceutical intermediates continues to expand, driven by increasing R&D investments in personalized medicine and orphan drug development.

Quality control is paramount when working with tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate, as impurities can significantly affect downstream applications. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms and mass spectra, to verify compound identity and purity. These quality assurance measures are critical for researchers who frequently search for reliable chemical suppliers and certified reference materials.

Environmental and safety considerations are increasingly important in chemical research. While tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate is not classified as hazardous under standard regulations, proper handling procedures should always be followed. This includes using appropriate personal protective equipment and working in well-ventilated areas, topics that receive growing attention in laboratory safety guidelines and green chemistry initiatives.

The future outlook for tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate appears promising, particularly in the context of fragment-based drug discovery and combinatorial chemistry. As computational methods like molecular docking and AI-assisted drug design become more sophisticated, the demand for well-characterized building blocks like this compound will likely increase. This trend aligns with current searches for next-generation drug discovery tools and accelerated medicinal chemistry platforms.

For researchers considering tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate for their projects, it's essential to review recent literature on its applications. Many published studies demonstrate its utility in creating kinase inhibitors, GPCR modulators, and other therapeutic agents. These applications frequently appear in searches related to innovative drug targets and emerging treatment strategies, highlighting the compound's relevance in contemporary research.

In conclusion, tert-butyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate (CAS No. 2172278-82-7) represents a valuable tool in modern chemical research, particularly in pharmaceutical development. Its unique structural features, combined with growing interest in pyrrolidine derivatives for medicinal applications, ensure its continued importance in scientific advancement. As research trends evolve toward more target-specific therapies and precision medicine, compounds like this will remain at the forefront of innovative drug discovery efforts.